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Compound of Interest

Compound Name: Radon

Cat. No.: B167608

A Comprehensive Guide to the Performance of Radon-Resistant Building Materials and
Membranes

This guide provides a detailed comparison of the performance of various radon-resistant
building materials and membranes, with a focus on their radon diffusion characteristics and
physical durability. The information is intended for researchers, scientists, and building
professionals engaged in the selection and evaluation of materials for radon mitigation. All
guantitative data is supported by experimental findings from peer-reviewed studies and
manufacturer technical specifications.

Data Presentation: Comparative Performance of
Radon Barrier Materials

The following tables summarize the key performance indicators for a range of commercially
available and generic radon-resistant materials. The primary metric for radon resistance is the
radon diffusion coefficient, which quantifies the ease with which radon gas can pass through a
material. A lower radon diffusion coefficient indicates a more effective barrier. Durability is
assessed through puncture and tear resistance, critical for ensuring the long-term integrity of
the membrane during and after installation.

Table 1: Radon Diffusion Coefficient of Various Barrier Materials
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Radon
Product . .
. . Diffusion
Material Type Name/Specific . Test Method Source
. Coefficient
ation
(m?/s)
High-Density
_ 1.21-1.43x ISO/TS 11665-
Polyethylene Generic [1]
10-13 13
(HDPE)
High-Density GCP Gas resistant
Polyethylene PREPRUFE® (specific value - [1][2]
(HDPE) 300R/160R Plus not provided)
Cosella-Dorken
] approx. 2.0 x
Polyolefin DELTA®- 10-11 - [31[4]
RADONSPERRE
Low-Density ) )
) Varies with
Polyethylene Generic ) - [3]
density
(LDPE)
Bitumen ) 1.99-7.81x ISO/TS 11665-
Generic [1]
Membrane 10-13 13
Bitumen
Membrane with Generic 10-15-1012 - [3]
Al foil
Polyurethane )
Generic - - [3]
(PU)
Polymer Cement ) High (less
) Generic ] - [3]
Coating resistant)

Table 2: Durability of Commercial Radon Barrier Membranes
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Puncture Tear

Product Name . . Test Method Source
Resistance Resistance

GCP
Heavy-duty

PREPRUFE® - - [5][6]

grade available
300R/160R Plus

Longitudinal:
Cosella-Dorken ) )
High resistance ~350 N/5 cm,
DELTA®- DIN 16726 [7]
to puncture Transversal:
RADONSPERRE
~250 N/5 cm
RIW Gas Seal High resistance ]
Black to puncture

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are
based on internationally recognized standards to ensure reproducibility and comparability of
results.

Determination of Radon Diffusion Coefficient (Based on
ISOITS 11665-13)

This method determines the radon diffusion coefficient of a material by measuring the transport
of radon gas through it under controlled laboratory conditions.

Principle: A sample of the material is sealed between two chambers: a source chamber with a
high and constant radon concentration and a measurement chamber with an initially low radon
concentration. The increase in radon concentration in the measurement chamber over time is
monitored, and from this data, the radon diffusion coefficient is calculated.

Apparatus:
o Two airtight, cylindrical stainless-steel chambers.

o A calibrated radon source (e.g., a Pylon Rn-1025 source).
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» A continuous radon monitor for each chamber (e.g., AlphaGUARD).

o Adata acquisition system to log radon concentrations, temperature, and pressure.

e Asealing system (e.g., O-rings) to ensure an airtight seal around the material sample.
Procedure:

o Sample Preparation: The material sample is cut to the precise diameter of the chambers.
The thickness of the sample is measured at several points to obtain an average value.

o System Assembly: The material sample is placed between the two chambers and securely
sealed.

» Radon Injection: Radon from the source is introduced into the source chamber. The
concentration is allowed to stabilize.

e Measurement: The radon concentrations in both the source and measurement chambers
are continuously monitored and recorded. The experiment is run until a steady-state diffusion
flux is reached, or for a predetermined duration.

o Calculation: The radon diffusion coefficient (D) is calculated from the steady-state radon flux
(J), the radon concentrations in the source (C_s) and measurement (C_m) chambers, and
the thickness of the sample (d) using Fick's first law of diffusion: J=-D * (C_m-C_s)/d.

Puncture Resistance Test (Based on ASTM D1709 - Free-
Falling Dart Method)

This test method evaluates the impact resistance of a plastic film by dropping a weighted dart
from a specified height.

Principle: A dart with a hemispherical head is dropped from a fixed height onto a clamped
sample of the material. The test is performed on a number of specimens, and the weight of the
dart is varied to determine the weight at which 50% of the specimens fail.

Apparatus:
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o A dart-drop apparatus with a pneumatic release mechanism.

e A set of darts with varying weights.

e A specimen clamp.

Procedure:

o Sample Preparation: Specimens are cut to a size larger than the clamp diameter.
o Clamping: A specimen is securely clamped in the apparatus.

o Dart Drop: A dart of a known weight is released from the specified height, impacting the
center of the specimen.

o Observation: The specimen is observed for failure (any break in the film).

o Staircase Method: The test is repeated with varying dart weights, increasing or decreasing
the weight depending on whether the previous specimen failed or not. This "staircase”
method is used to determine the 50% failure weight.

Tear Resistance Test (Based on ASTM D1922 -
Elmendorf-Type Tearing Tester)

This test measures the force required to propagate a tear in a plastic film after the tear has
been initiated.

Principle: A pendulum is used to apply a force to a specimen that has a small, pre-cut slit. The
energy lost by the pendulum in tearing the specimen is measured and used to calculate the
tear resistance.

Apparatus:
» An Elmendorf-type tearing tester.
» Aknife for creating a precise initial slit in the specimen.

Procedure:
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o Sample Preparation: Specimens are cut to the specified dimensions, and a small slit is made
in the center of one edge.

e Clamping: The specimen is clamped in the tester with the slit centered between the clamps.
e Tearing: The pendulum is released, and it swings, tearing the specimen.

o Measurement: The energy absorbed by the tearing process is read from the instrument's
scale.

o Calculation: The tearing force is calculated from the energy absorbed and the length of the
tear.

Mandatory Visualization

The following diagrams, created using Graphviz (DOT language), illustrate the experimental
workflows for determining the performance of radon-resistant materials.

Click to download full resolution via product page

Caption: Workflow for determining the radon diffusion coefficient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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materials and membranes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167608#performance-testing-of-radon-resistant-
building-materials-and-membranes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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